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Compound of Interest

Compound Name: Tazide

Cat. No.: B15551996

Disclaimer: The term "Tazide" is ambiguous. This guide provides safety protocols for the
general class of chemical compounds known as azides. Researchers, scientists, and drug
development professionals should always consult the specific Safety Data Sheet (SDS) for the
particular azide compound being used.

Azides are highly reactive and potentially explosive compounds that also possess significant
toxicity.[1] Strict adherence to safety protocols is paramount to mitigate the risks associated
with their handling. Exposure can occur through inhalation, ingestion, or skin absorption, with
symptoms ranging from skin and eye irritation to severe health complications affecting the
heart, brain, and central nervous system.[1][2][3]

Personal Protective Equipment (PPE)

When handling azides, especially in powder form or in concentrations greater than 5%, it is
mandatory to work within a properly functioning chemical fume hood.[3] The following personal
protective equipment must be worn:

o Eye Protection: Chemical safety goggles are required. In addition, a face shield should be
used when there is a risk of splashing or explosion.

» Hand Protection: Nitrile gloves are recommended. For prolonged contact or when handling
more hazardous azides, double-gloving or using thicker, chemical-resistant gloves is
advised.[3] Gloves should be inspected before use and removed immediately if
contaminated.
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o Protective Clothing: A lab coat, long pants, and closed-toe shoes are essential to protect the

skin.[3]

o Respiratory Protection: For situations where fume hood use is not feasible or in the event of

a spill, a NIOSH-approved respirator with appropriate cartridges for acid gases and organic

vapors may be necessary.

Quantitative Exposure Limits

The following table summarizes the recommended airborne exposure limits for sodium azide

and hydrazoic acid.

Exposure Limit Ceiling Limit
Chemical Agency (Time-Weighted (Should Not Be
Average) Exceeded)
Sodium Azide NIOSH 0.3 mg/m3
ACGIH - 0.29 mg/m3
Hydrazoic Acid NIOSH 0.1 ppm
ACGIH - 0.11 ppm

Source: NJ Department of Health Hazardous Substance Fact Sheet[4]

Experimental Workflow for Handling Azides

The following diagram outlines the standard operating procedure for the safe handling of azide

compounds in a laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)

A4

Don Personal Protective Equipment (PPE)

A

Prepare work area in a chemical fume hood

Handling
A

Weigh solid azide using a non-metal spatula

\ 4

Dissolve in a non-halogenated solvent

\ 4

Perform reaction, avoiding contact with metals and strong acids

Disposal

Quench excess azide if necessary

Dispose of dilute solutions (<0.02%) down the drain with copious amounts of water Collect concentrated waste in a labeled, non-metallic container for hazardous waste pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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